Cas no 959271-76-2 (3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-2-methylpropanehydrazide)

3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-2-methylpropanehydrazide structure
959271-76-2 structure
Product Name:3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-2-methylpropanehydrazide
CAS No:959271-76-2
MF:C9H15N5O3
MW:241.247101068497
MDL:MFCD04967370
CID:3058308
PubChem ID:6421000
Update Time:2025-04-21

3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-2-methylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-2-methylpropanehydrazide
    • 3-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-2-methyl-propionic acid hydrazide
    • STK312822
    • 3-(3,5-dimethyl-4-nitropyrazol-1-yl)-2-methylpropanehydrazide
    • AKOS000305808
    • 959271-76-2
    • CS-0272329
    • Propionic acid, 3-(3,5-dimethyl-4-nitropyrazol-1-yl)-2-methyl-, hydrazide
    • KZJBLUYCAJSQET-UHFFFAOYSA-N
    • EN300-229066
    • AKOS015922236
    • BBL038986
    • 3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-2-methylpropanohydrazide
    • MDL: MFCD04967370
    • Inchi: 1S/C9H15N5O3/c1-5(9(15)11-10)4-13-7(3)8(14(16)17)6(2)12-13/h5H,4,10H2,1-3H3,(H,11,15)
    • InChI Key: KZJBLUYCAJSQET-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CN1C(C)=C(C(C)=N1)[N+](=O)[O-])NN

Computed Properties

  • Exact Mass: 241.11748936Da
  • Monoisotopic Mass: 241.11748936Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 119Ų

3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-2-methylpropanehydrazide Pricemore >>

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